Cas no 2229186-31-4 (2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one
• CAS No: 2229186-31-4
• MF: C₈H₃F₄NO₃
• MW: 237.107936143875
• CID: 6280747
• PubChem ID: 165836855
• Update Time: 2025-06-26

2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one
• 2229186-31-4
• EN300-1947533

• Inchi： 1S/C8H3F4NO3/c9-4-2-1-3-5(13(15)16)6(4)7(14)8(10,11)12/h1-3H
• InChI Key： NDFWYXYEYAYPSP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C(F)(F)F)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.00490561g/mol
• Monoisotopic Mass: 237.00490561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one (CAS No. 2229186-31-4)

2,2,2-Trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one (CAS No. 2229186-31-4) is a fluorinated aromatic ketone with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and nitro functional groups, has garnered attention due to its unique electronic properties and potential as a building block in synthetic chemistry. Researchers are increasingly exploring its utility in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The structural features of 2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one make it a versatile intermediate in organic synthesis. Its electron-withdrawing groups enhance reactivity in nucleophilic substitution reactions, a property highly valued in the design of heterocyclic compounds. Recent studies highlight its role in the synthesis of fluorinated pyridines and quinolines, which are pivotal in drug discovery for their metabolic stability and bioavailability. This aligns with the pharmaceutical industry's focus on fluorine-containing drugs, a trending topic in medicinal chemistry due to their improved pharmacokinetic profiles.

From an industrial perspective, the compound's stability under mild conditions makes it suitable for scale-up processes. Manufacturers are optimizing protocols to reduce environmental impact, addressing the global push toward green chemistry. Questions frequently searched in academic and industrial circles include: "How does fluorination improve drug efficacy?" or "What are the synthetic routes for nitrophenyl ketones?" These queries reflect the compound's relevance in cutting-edge research and its alignment with sustainable synthetic methodologies.

Analytical characterization of CAS No. 2229186-31-4 typically involves NMR spectroscopy and mass spectrometry, techniques widely discussed in peer-reviewed journals. The compound's crystalline form and solubility profiles are also critical parameters for formulation scientists, particularly in pre-formulation studies. Recent publications emphasize its compatibility with continuous flow chemistry, a hot topic in process optimization, reducing waste and energy consumption.

In agrochemical applications, derivatives of 2,2,2-trifluoro-1-(2-fluoro-6-nitrophenyl)ethan-1-one exhibit promising herbicidal and fungicidal activities. This resonates with the agricultural sector's need for low-toxicity alternatives, a frequent search theme in environmental science forums. Regulatory agencies' increasing scrutiny of persistent organic pollutants (POPs) further underscores the importance of fluorinated compounds with shorter environmental half-lives.

Future research directions may explore the compound's catalytic applications or its role in material science, such as polymer precursors. Collaborative efforts between academia and industry are essential to unlock its full potential, a narrative often highlighted in open-access chemistry databases. As synthetic methodologies evolve, CAS No. 2229186-31-4 remains a focal point for innovation, bridging gaps between molecular design and real-world applications.